2-(2-Methylphenyl)-6-methylbenzoic acid, 95%

• IUPAC Name: 2-methyl-6-(2-methylphenyl)benzoic acid
• InChI: InChI=1S/C15H14O2/c1-10-6-3-4-8-12(10)13-9-5-7-11(2)14(13)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key: YMYIRPFYSUJVDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=CC=CC=C2C)C(=O)O
• Molecular Formula: C15H14O2
• DSSTOX Substance ID: DTXSID20688581
• Molecular Weight: 226.27 g/mol
• CAS RN: 854646-75-6

Description

2-(2-Methylphenyl)-6-methylbenzoic acid, or 6-Methyl-2-methylphenyl benzoic acid, is an organic compound that is widely used in scientific research. This acid has a wide range of applications, including synthesis, biochemical studies, and lab experiments.

Scientific Research Applications

2-(2-Methylphenyl)-6-methylbenzoic acid is widely used in scientific research. It is often used as a model compound for the study of biochemical and physiological processes. It is also used for the synthesis of other compounds, such as pharmaceuticals, and for the study of organic reactions. In addition, this compound is used in the study of enzyme-catalyzed reactions and for the development of new drugs and treatments.

Mechanism of Action

2-(2-Methylphenyl)-6-methylbenzoic acid works by inhibiting the activity of certain enzymes in the body. The exact mechanism of action is not fully understood, but it is believed to work by blocking the binding of certain substrates to the enzyme, thus preventing the enzyme from catalyzing the reaction. This inhibition can lead to the inhibition of certain biochemical and physiological processes.
Biochemical and Physiological Effects
2-(2-Methylphenyl)-6-methylbenzoic acid has a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase, which are involved in the regulation of neurotransmitters in the brain. In addition, this compound has been shown to inhibit the activity of certain proteins involved in the regulation of cell growth and differentiation. Furthermore, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

2-(2-Methylphenyl)-6-methylbenzoic acid has several advantages for use in laboratory experiments. It is a relatively inexpensive and readily available compound, and it is relatively easy to synthesize. In addition, this compound has a wide range of applications and has been studied extensively. However, this compound also has some limitations. For example, it is not very soluble in water, which can make it difficult to use in certain experiments. In addition, the exact mechanism of action is not fully understood, which can limit its use in certain applications.

Future Directions

There are several potential future directions for the use of 2-(2-Methylphenyl)-6-methylbenzoic acid. One potential application is in the development of new drugs and treatments. This compound could be used to study the mechanism of action of certain drugs and to develop new drugs and treatments. In addition, this compound could be used to study the biochemical and physiological effects of certain drugs and to develop new treatments for various diseases. Finally, this compound could be used in the development of new enzymes and proteins for use in biotechnology.

Synthesis Methods

2-(2-Methylphenyl)-6-methylbenzoic acid can be synthesized through a variety of methods. One of the most common methods is the Friedel-Crafts acylation reaction, which involves the reaction of an aromatic compound (in this case, 2-methylphenyl benzene) with an acid chloride (in this case, 6-methylbenzoic acid chloride). This reaction is carried out in the presence of an aluminum chloride catalyst and yields the desired product, 2-(2-methylphenyl)-6-methylbenzoic acid.